Cas no 487-41-2 (Phillyrin)

Phillyrin is isolated from Forsythia suspensa and has antibacterial and anti-inflammatory effects Conclusion: phillyrin can potentially induce CYP1A2 and cyp2d1 in rats without affecting CYP2C11 and cyp3a1 / 2 activities Phillyrin has anti influenza A virus activity

Phillyrin structure

Product Name:Phillyrin

CAS No:487-41-2

Molecular Formula:C₂₇H₃₄O₁₁

Molecular Weight:534.5523

MDL:MFCD29505477

CID:37721

PubChem ID:329825013

Phillyrin Properties

Names and Identifiers

- phillyrin
- 4-(4-(3,4-Dimethoxyphenyl)tetrahydro-1H,3H-furo(3,4-c)furan-1-yl)-2-methoxyphenyl,
- Forsythin
- PHILLYGENIN-O-BETA-D-GLUCOPYRANOSIDE
- PHILLYRIN(RG)
- Phillyrin,Forsythin. Phillyroside
- Chionanthin
- Phillyroside
- Phyllyrin
- Pillyrin
- BCP26036
- (2S,5S)-2-[4-[(3R,3Ar,6S,6aR)-3-(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-
- 487-41-2
- SCHEMBL710957
- Phillyrin, >=98% (HPLC)
- UNII-VE9P4964MG
- PHILLYROSIDE, (+)-
- CCG-269935
- C17048
- DTXSID40197589
- HY-N0482
- CS-0009002
- VE9P4964MG
- AKOS037514776
- s3926
- (2S,3R,4S,5S,6R)-2-[4-[(3R,3aR,6S,6aR)-3-(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- .BETA.-D-GLUCOPYRANOSIDE, 4-((1S,3AR,4R,6AR)-4-(3,4-DIMETHOXYPHENYL)TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1-YL)-2-METHOXYPHENYL
- 4-(4-(3,4-Dimethoxyphenyl)tetrahydro-1H,3H-furo(3,4-c)furan-1-yl)-2-methoxyphenyl, (1S-(1alpha,3aalpha,4beta,6aalpha))-beta-D-glucopyranoside
- 4-((1S,3AR,4R,6AR))-4-(4-(3,4-DIMETHOXYPHENYL)TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1-YL)-2-METHOXYPHENYL-.BETA.-D-GLUCOPYRANOSIDE
- 1ST000538
- beta-D-Glucopyranoside, 4-(4-(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo(3,4-c)furan-1-yl)-2-methoxyphenyl, (1S-(1alpha,3aalpha,4beta,6aalpha))-
- Q27151384
- CHEBI:80888
- PHILLYRIN [MI]
- (+)-Phillyrin
- FORSYTHIN PHILLYRIN
- dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-2-methoxyphenyl
- β-D-Glucopyranoside,4-[(1S,3aR,4R,6aR)-4-(3,4-
- (1S)-1β-[4-(β-D-Glucopyranosyloxy)-3-methoxyphenyl]-4α-(3,4-dimethoxyphenyl)-3aβ,4,6,6aβ-tetrahydro-1H,3H-furo[3,4-c]furan
- PHEOPHYTHIN A (SH)
- +Expand
- MDL： MFCD29505477
- InChIKey： ZTIZEXUIEBLYBL-MNXUFRCLSA-N
- Inchi： 1S/C27H34O11/c1-32-18-7-4-13(8-20(18)34-3)25-16-11-36-26(17(16)12-35-25)15-6-5-14(9-19(15)33-2)37-27-24(31)23(30)22(29)21(10-28)38-27/h4-9,16-17,21-31H,10-12H2,1-3H3/t16-,17-,21?,22+,23?,24?,25-,26+,27+/m0/s1
- SMILES： O1C([H])([H])[C@]2([H])[C@]([H])(C3C([H])=C([H])C(=C(C=3[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[C@]2([H])[C@@]1([H])C1C([H])=C([H])C(=C([H])C=1OC([H])([H])[H])O[C@@]1([H])C([H])(C([H])([C@@]([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H]

Computed Properties

Exact Mass: 534.210112g/mol
Surface Charge: 0
XLogP3: 0.8
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 8
Monoisotopic Mass: 534.210112g/mol
Monoisotopic Mass: 534.210112g/mol
Topological Polar Surface Area: 146Å²
Heavy Atom Count: 38
Complexity: 757
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 0.96630
PSA: 145.53000
Refractive Index: 1.596
Boiling Point: 730.4°C at 760 mmHg
Melting Point: approximate 157℃
Flash Point: 395.5°C
Solubility: Soluble in DMSO (a little) \ methanol (a little)
Color/Form: Powder
pka: 12.81±0.70(Predicted)
Density: 1.3610

Phillyrin Security Information

WGK Germany：3
Safety Instruction： S22; S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：2-8°C
Signal Word：Warning

Phillyrin Customs Data

HS CODE：29389090

Phillyrin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DET8-100mg	FORSYTHIN	487-41-2	95%	100mg	$36.00	2024-05-01
A2B Chem LLC	AG24924-100mg	Forsythin	487-41-2	95%	100mg	$33.00	2024-04-19
abcr	AB479096-250 mg	Forsythin, 95%; .	487-41-2	95%	250mg	€175.80	2023-06-15
Ambeed	A180971-1mg	(2S,3R,4S,5S,6R)-2-(4-((1S,3aR,4R,6aR)-4-(3,4-Dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl)-3-methoxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol	487-41-2	95%	1mg	$5.0	2024-07-19
ChemScence	CS-0009002-5mg	Phillyrin	487-41-2	98.99%	5mg	$50.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1087-20mg	Phillyrin	487-41-2	98%	20mg	$36	2023-09-20
DC Chemicals	DCL-010-20 mg	Forsythin	487-41-2	>98%	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	D512420-20mg	Phillyrin	487-41-2	97%	20mg	$200	2022-09-07
FUJIFILM	169-26781-10mg	Phillyrin Standard	487-41-2		10mg	JPY 20600	2023-09-15
MedChemExpress	HY-N0482-10mM*1mLinDMSO	Phillyrin	487-41-2	98.99%	10mM*1mLinDMSO	￥588	2022-05-18

Phillyrin Suppliers

Nanjing Bencao Yikang Biotechnology Co., Ltd

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Phillyrin Related Literature

1. Simultaneous LC-MS/MS quantification and pharmacokinetics of baicalin, chlorogenic acid and forsythin after intravenous administration of Shuang-huang-lian powder to dogs

Zhaoxia Li,Feng Qiu,Xingbin Yin,Haiyan Zou,Muxin Gong,Yongsong Zhai,Jian Ni Anal. Methods 2013 5 2784
2. Quality grade evaluation and the related research of Forsythia suspensa from different places on the market

Xinyue Pang,Jianglei Zhang,Yue Yu,Guoxiang Sun New J. Chem. 2021 45 17428
3. A network analysis of the Chinese medicine Lianhua-Qingwen formula to identify its main effective components

Chun-Hua Wang,Yi Zhong,Yan Zhang,Jin-Ping Liu,Yue-Fei Wang,Wei-Na Jia,Guo-Cai Wang,Zheng Li,Yan Zhu,Xiu-Mei Gao Mol. BioSyst. 2016 12 606
4. Notices of papers contained in other journals

Henry Watts Q. J. Chem. Soc. 1856 8 120
5. Phytochemical profiling in single plant cell by high performance liquid chromatography-mass spectrometry

Fang Yuan,De-Wen Zhang,Jing-Xin Liu,Ying-Lin Zhou,Xin-Xiang Zhang Analyst 2016 141 6338
6. Simultaneous determination of twenty-six components of Flos Lonicerae japonicae–Fructus Forsythiae herb couple using UPLC-ESI-MS/MS: application to its preparations

Wei Zhou,Jinjun Shan,Wenzheng Ju,Shouchuan Wang,Minxin Meng,Baochang Cai,Liuqing Di Anal. Methods 2015 7 1425
7. Simultaneous determination and pharmacokinetic study of polygalaxanthone III, tenuifolin, tenuifoliside A and tenuifoliside C in rat plasma by LC-MS/MS after oral administration

Longfei Lin,Xingbin Yin,Hongmei Lin,Xuechun Li,Sali Cao,Changhai Qu,Jian Ni Anal. Methods 2014 6 6424
8. Natural products as modulators of the cyclic-AMP pathway: evaluation and synthesis of lead compounds

Saumitra Sengupta,Goverdhan Mehta Org. Biomol. Chem. 2018 16 6372
9. Systems pharmacology uncovers Janus functions of botanical drugs: activation of host defense system and inhibition of influenza virus replication

Xia Wang,Xue Xu,Yan Li,Xiuxiu Li,Weiyang Tao,Bohui Li,Yonghua Wang,Ling Yang Integr. Biol. 2013 5 351
10. Natural products as modulators of the cyclic-AMP pathway: evaluation and synthesis of lead compounds

Saumitra Sengupta,Goverdhan Mehta Org. Biomol. Chem. 2018 16 6372

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